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Compound of Interest

Formaldehyde 2,4-
Compound Name:
Dinitrophenylhydrazone

Cat. No.: B143268

Essential Safety and Handling Guide: Formaldehyde
2,4-Dinitrophenylhydrazone

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Formaldehyde 2,4-
Dinitrophenylhydrazone (CAS No. 1081-15-8). Adherence to these procedures is vital for
ensuring laboratory safety and regulatory compliance.

Immediate Safety Concerns

Formaldehyde 2,4-Dinitrophenylhydrazone is a flammable solid that can cause significant
skin, eye, and respiratory irritation.[1][2] The parent compound, 2,4-dinitrophenylhydrazine
(DNPH), is shock and friction sensitive when dry and can be explosive.[3] Therefore, this
derivative should be handled with extreme caution. The other parent compound, formaldehyde,
is a known human carcinogen and sensitizer.[4][5][6]

Key Hazards:

» Flammability: Flammable solid (H228).[1][7] Keep away from all sources of ignition, including
heat, sparks, and open flames.[1]

e Irritation: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1][2]
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o Sensitivity: May be light and shock sensitive.[8]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The minimum required PPE

includes:

Protection Type

Specification

Rationale

Tightly fitting safety goggles
with side-shields (NIOSH or

Protects against dust particles

and chemical splashes

Eye/Face EN 166 compliant).[1][9] A face ) S
o , causing severe eye irritation.
shield is recommended if 1]
splashing is possible.[4]
Chemical-resistant gloves
Hand (e.g., Nitrile or Chloroprene).[4]  Prevents direct skin contact,
an
Gloves must comply with EN which can cause irritation.[1][2]
374 standards.[9]
] ) Protects skin from
Fire/flame resistant lab coat, o ]
contamination and provides a
Body long pants, and closed-toe

shoes.[4][9]

barrier against flammable

material.[9]

Respiratory

Required when generating
dust or when engineering
controls are insufficient.[2] Use
a NIOSH-approved respirator
with a filter appropriate for
organic vapors and

particulates.[6]

Prevents inhalation of dust,
which may cause respiratory

tract irritation.[1]

Operational Plans: Handling and Storage

Proper operational procedures minimize the risk of exposure and accidents.

Engineering Controls:
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» Always handle this chemical within a certified chemical fume hood or other approved local
exhaust ventilation system.[4][9]

e Ensure a safety shower and eyewash station are readily accessible in the immediate work
area.[4]

Safe Handling Protocol:

e Preparation: Before handling, ensure all engineering controls are operational and required
PPE is donned correctly.

» Dispensing: Avoid generating dust when weighing or transferring the solid.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which could be an ignition source.[7]

e Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were
worn.[2] Avoid eating, drinking, or smoking in the laboratory.[10]

Storage Protocol:

o Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[9][11] A
storage temperature of 0-6°C is recommended.[8]

o Keep the container tightly closed to prevent moisture absorption and contamination.[2][9]
Some sources recommend storing under an inert gas like argon, as the material can be air
and moisture sensitive.[2]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[4]

Disposal Plan

All waste containing Formaldehyde 2,4-Dinitrophenylhydrazone must be treated as
hazardous waste.

Step-by-Step Disposal Procedure:
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Segregation: Do not mix this waste with other waste streams.

Containment: Collect all solid waste, including contaminated PPE (like heavily contaminated
gloves) and absorbent materials, in a clearly labeled, sealed container.[9][10]

Disposal Request: Arrange for pickup and disposal through a licensed hazardous material
disposal company.[9]

Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal
environmental regulations.[9]

Decontamination: Thoroughly clean all contaminated surfaces after work is complete.[9]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

Spill Response Protocol

A minor spill should only be handled by trained personnel with appropriate PPE. For major
spills, evacuate the area and contact your institution's emergency response team.

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.[4][12]

Control Ignition Sources: Immediately eliminate all flames, sparks, and other ignition
sources.[1]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with a dry, inert material such as sand, earth, or vermiculite.[10]
Avoid generating dust.[9]

Collect: Carefully sweep or scoop the contained material into a suitable, labeled container for
hazardous waste disposal.[9] Use non-sparking tools.[10]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water, collecting all cleaning materials as hazardous waste.[9]
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* Report: Report the incident to your supervisor and safety officer.

Spill Detected

Alert Personnel &
Evacuate Area

Don Appropriate PPE

(Incl. Respirator)

Eliminate Ignition
Sources

Contain Spill with
Inert Material

Collect Waste into
Sealed Container

Decontaminate Area

Dispose of Waste
as Hazardous

Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill.

First Aid Measures

Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation difficult or symptoms persist, seek immediate

medical attention.[2][9]

Immediately remove all contaminated clothing.
) Rinse the affected skin area with plenty of soap
Skin Contact o .
and water. If skin irritation occurs, seek medical

advice.[2][9]

Immediately flush eyes with plenty of water for
at least 15 minutes, removing contact lenses if

Eye Contact present and easy to do. Continue rinsing. Seek
immediate medical attention from an
ophthalmologist.[2][9]

Rinse mouth thoroughly with water. Do NOT
) induce vomiting. Never give anything by mouth
Ingestion . -
to an unconscious person. Call a physician or

Poison Control Center immediately.[9]

Quantitative Data Summary
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Property Value

CAS Number 1081-15-8[9]

Molecular Formula C7HB6N404[9]

Molecular Weight 210.15 g/mol [9]

Appearance Orange to Brown powder/crystal[7]
Melting Point 153 - 168 °C[7][8]

Flash Point 2 °C[8]

No specific limits have been established for this
compound.[9] However, for the parent
) o compound, formaldehyde, the OSHA
Occupational Exposure Limits o o ]
Permissible Exposure Limit (PEL) is 0.75 ppm
as an 8-hour time-weighted average (TWA) and

2 ppm as a short-term exposure limit (STEL).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Formaldehyde 2,4-Dinitrophenylhydrazone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143268#personal-protective-equipment-for-handling-
formaldehyde-2-4-dinitrophenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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